Cas no 2490314-40-2 (rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine)

• Product Name: rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine
• CAS No: 2490314-40-2
• MF: C₅H₁₀FN
• MW: 103.138004779816
• MDL: MFCD32852926
• CID: 5671046
• PubChem ID: 155821831
• Update Time: 2025-05-20

rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2490314-40-2
• (1R,2R)-2-(Fluoromethyl)cyclobutan-1-amine
• Rel-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine
• rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine
• EN300-27144977
• (1R,2R)-2-(Fluoromethyl)cyclobutanamine

• MDL： MFCD32852926
• Inchi： 1S/C5H10FN/c6-3-4-1-2-5(4)7/h4-5H,1-3,7H2/t4-,5+/m0/s1
• InChI Key： YWNKFYBBNKCGCH-CRCLSJGQSA-N
• SMILES： FC[C@@H]1CC[C@H]1N

Computed Properties

• Exact Mass: 103.079727485g/mol
• Monoisotopic Mass: 103.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 121.8±5.0 °C(Predicted)
• pka: 10.35±0.40(Predicted)

Additional information on rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine

Rac-(1R,2R)-2-(Fluoromethyl)cyclobutan-1-Amine: A Comprehensive Overview

Rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine, identified by the CAS number 2490314-40-2, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its stereochemistry and the presence of a fluoromethyl group, which contributes to its potential applications in drug design and synthesis. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in medicinal chemistry.

The synthesis of rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine involves a multi-step process that combines principles of stereochemistry and fluorination. Researchers have employed advanced methodologies such as asymmetric catalysis and enantioselective synthesis to achieve high yields of this compound. The cyclobutane ring structure is particularly interesting due to its strained geometry, which can influence the compound's reactivity and bioavailability when used in drug development.

One of the most recent breakthroughs involving this compound is its application in the development of novel therapeutic agents. Studies published in 2023 have demonstrated that rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine can act as a potent inhibitor of certain enzymes associated with neurodegenerative diseases. The fluoromethyl group plays a critical role in enhancing the compound's binding affinity to target proteins, making it a promising candidate for further preclinical testing.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical catalysis. Researchers have found that the cyclobutane ring can act as a chiral auxiliary, facilitating the synthesis of other complex molecules with high enantioselectivity. This discovery has opened new avenues for asymmetric synthesis, particularly in the production of chiral pharmaceuticals.

The physical and chemical properties of rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine are well-documented. It has a molecular weight of approximately 135 g/mol and exhibits a melting point around 85°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate, which makes it suitable for various laboratory applications. Its stability under standard conditions has also been confirmed through extensive testing.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms when exposed at concentrations relevant to industrial discharges. This makes it a safer option for use in certain chemical processes compared to more hazardous alternatives. Regulatory agencies have also classified it as non-hazardous under standard handling conditions.

In conclusion, rac-(1R,2R)-2-(fluoromethyl)cyclobutan-1-amine (CAS 2490314-40-2) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique stereochemistry, combined with the functional properties of the fluoromethyl group, positions it as a key player in both academic research and industrial synthesis. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to remain at the forefront of chemical innovation for years to come.